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Compound of Interest

Compound Name: AL 8810 isopropyl! ester

Cat. No.: B15570522

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate, essential guidance for the safe handling and
disposal of AL 8810 isopropyl ester, a lipid-soluble, esterified prodrug form of the
prostaglandin F2a analog, AL 8810.[1][2] While the substance is not classified as hazardous
according to the Globally Harmonized System (GHS), adherence to standard laboratory safety
protocols is crucial.[3]

Chemical and Physical Properties

A summary of the key physical and chemical properties of AL 8810 isopropyl ester is provided

below.
Property Value
CAS Number 208114-93-6[3]
Molecular Formula C27H37FO4[2]
Molecular Weight 444 .58 g/mol [2]
Appearance Crystalline solid[4]
Solubility Soluble in organic solvents like ethanol, DMSO,

and dimethylformamide.[4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15570522?utm_src=pdf-interest
https://www.benchchem.com/product/b15570522?utm_src=pdf-body
https://www.chemsrc.com/en/cas/208114-93-6_1191470.html
https://www.scbt.com/p/al-8810-isopropyl-ester-208114-93-6
https://cdn.caymanchem.com/cdn/msds/10113m.pdf
https://www.benchchem.com/product/b15570522?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/10113m.pdf
https://www.scbt.com/p/al-8810-isopropyl-ester-208114-93-6
https://www.scbt.com/p/al-8810-isopropyl-ester-208114-93-6
https://cdn.caymanchem.com/cdn/insert/10008370.pdf
https://cdn.caymanchem.com/cdn/insert/10008370.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

While AL 8810 isopropyl ester is not classified as a hazardous substance, the usual
precautionary measures for handling chemicals should be followed.[3] The following PPE is
recommended to minimize exposure and ensure safe handling.

PPE Category Recommendation Rationale

o Protects eyes from potential
) Safety glasses with side )
Eye Protection _ splashes of solutions
shields or goggles. o
containing the compound.

Although no specific glove
recommendation is available
due to a lack of testing, nitrile

gloves offer good resistance to

Hand Protection Nitrile gloves. _ . _
a range of chemicals, including
alcohols and esters, and are a
standard choice for laboratory
work.[3][5][6]
] Protects skin and clothing from
Body Protection Laboratory coat.

accidental spills.

The substance has low

_ volatility. If creating aerosols or
Not generally required under o )
. _ . N working in a poorly ventilated
Respiratory Protection normal handling conditions
) o area, a NIOSH-approved
with adequate ventilation.[3] ) )
respirator may be considered.

[6]7]

Experimental Workflow for Handling AL 8810 Isopropyl
Ester

The following diagram outlines the standard workflow for handling AL 8810 isopropyl ester in
a laboratory setting, from preparation to disposal.
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Experimental Workflow for AL 8810 Isopropyl Ester
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Caption: Standard laboratory workflow for handling AL 8810 isopropyl ester.
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Operational and Disposal Plans

Handling and Storage
e Handling:

o

Always wear the recommended personal protective equipment (PPE).

[¢]

Handle the compound in a well-ventilated area.

[¢]

Avoid inhalation of any dust if handling the solid form.

[e]

Avoid contact with skin and eyes.[3]

o

After handling, wash hands thoroughly.[8]
o Storage:
o Store in a tightly sealed container in a cool, dry place.

o Refer to the product insert for specific storage temperature recommendations.[3]

Emergency Procedures

 In case of skin contact: Wash the affected area with soap and water. If irritation persists,
seek medical attention.[6]

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
lifting lower and upper eyelids occasionally. Seek medical attention if irritation persists.[3]

 In case of inhalation: Move to fresh air. If breathing becomes difficult, seek medical attention.

[3]

 In case of ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth
with water and seek immediate medical attention.[3]

o Spills: For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,
sand) and place it in a suitable container for disposal.[9] Ensure the area is well-ventilated
during cleanup.
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Disposal Plan

o Waste Characterization: Unused AL 8810 isopropyl ester and any materials contaminated

with it should be considered chemical waste.

e Segregation and Collection:

o Collect waste in a designated, properly labeled, and sealed container.

o Itis recommended to store it with other non-halogenated organic waste.[10]
Disposal:

o Dispose of chemical waste through a licensed waste disposal contractor.

o Do not dispose of it down the drain or in the regular trash.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling AL 8810
Isopropy! Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570522#personal-protective-equipment-for-
handling-al-8810-isopropyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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